Cas no 1702807-29-1 (5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1702807-29-1
• MF: C₈H₁₃BrN₄O
• MW: 261.119020223618
• CID: 5747724
• PubChem ID: 103098480
• Update Time: 2025-08-03

5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-[(oxan-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• EN300-1107459
• 1702807-29-1
• 5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H13BrN4O/c9-7-11-8(10)12-13(7)5-6-3-1-2-4-14-6/h6H,1-5H2,(H2,10,12)
• InChI Key： NRQSVRDMBXWODZ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1CCCCO1

Computed Properties

• Exact Mass: 260.02727g/mol
• Monoisotopic Mass: 260.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66Ų

Additional information on 5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine

5-Bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS 1702807-29-1): A Versatile Chemical Building Block for Modern Research

In the rapidly evolving field of organic chemistry, 5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS 1702807-29-1) has emerged as a valuable intermediate with diverse applications in pharmaceutical research, material science, and agrochemical development. This 1,2,4-triazole derivative combines the unique properties of a brominated heterocycle with a tetrahydropyranylmethyl substituent, making it particularly interesting for structure-activity relationship studies.

The molecular structure of 5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine features three key components: a bromine atom at the 5-position, a tetrahydropyranylmethyl group at N1, and a reactive amino group at the 3-position. This combination creates multiple sites for chemical modification, allowing researchers to develop novel compounds with tailored properties. Recent literature indicates growing interest in such functionalized triazole compounds for their potential in drug discovery programs.

One of the most significant applications of CAS 1702807-29-1 lies in medicinal chemistry, where it serves as a precursor for various biologically active molecules. The 1,2,4-triazole core is known to exhibit a wide range of pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the bromo substituent makes this compound particularly valuable for cross-coupling reactions, a fact that has been highlighted in several recent publications on palladium-catalyzed transformations.

From a synthetic chemistry perspective, 5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine offers several advantages. The tetrahydropyranyl (THP) protecting group provides stability during various chemical transformations while being readily removable under mild acidic conditions. This characteristic makes the compound especially useful for multi-step synthesis, addressing one of the key challenges in modern organic synthesis—the development of robust protecting group strategies.

The growing demand for heterocyclic building blocks in drug discovery has positioned CAS 1702807-29-1 as an important research chemical. Pharmaceutical companies and academic laboratories are increasingly exploring its potential in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents. The compound's molecular weight of 261.11 g/mol and moderate lipophilicity make it particularly suitable for lead optimization programs.

Recent advances in synthetic methodology have expanded the utility of brominated triazole derivatives like 5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine. The development of novel C-N coupling reactions and the increasing availability of specialized catalysts have created new opportunities for structural diversification. These innovations align with current trends in fragment-based drug design and combinatorial chemistry approaches.

Quality control and characterization of CAS 1702807-29-1 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm structural integrity. These analytical protocols are crucial for researchers who require high-quality building blocks for their synthetic projects.

The stability profile of 5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine has been the subject of several stability-indicating studies. Proper storage conditions—typically at low temperatures in inert atmospheres—help maintain the compound's integrity over extended periods. These findings are particularly relevant for pharmaceutical development where compound stability directly impacts research outcomes.

From a commercial perspective, the market for specialized triazole derivatives like CAS 1702807-29-1 has shown steady growth. The compound's versatility and the expanding applications of 1,2,4-triazole scaffolds in various industries have driven demand. Several specialty chemical suppliers now include this compound in their catalogs, reflecting its importance in contemporary chemical research.

Looking forward, 5-bromo-1-(oxan-2-yl)methyl-1H-1,2,4-triazol-3-amine is poised to play an increasingly significant role in chemical research. Its unique structural features and synthetic flexibility position it as a valuable tool for addressing current challenges in medicinal chemistry and materials science. As research into heterocyclic compounds continues to advance, this compound will likely find new applications in emerging scientific fields.